Cas no 1197750-00-7 (2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate)

• Product Name: 2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate
• CAS No: 1197750-00-7
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 5053545
• Update Time: 2025-10-25

2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[2-(pyridin-2-yl)ethyl]carbamate
• NE56623
• 2,2,2-trifluoroethyl N-(2-pyridin-2-ylethyl)carbamate
• Z812516952
• 2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate

• Inchi： 1S/C10H11F3N2O2/c11-10(12,13)7-17-9(16)15-6-4-8-3-1-2-5-14-8/h1-3,5H,4,6-7H2,(H,15,16)
• InChI Key： QUNHSNJLVYMMJV-UHFFFAOYSA-N
• SMILES： FC(COC(NCCC1C=CC=CN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• XLogP3: 2
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate

2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 1197750-00-7, commonly referred to as 2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a trifluoroethyl group and a pyridinyl substituent. These elements contribute to its distinctive chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of trifluoroethyl groups in enhancing the stability and reactivity of organic compounds. The presence of this group in 2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate not only imparts exceptional thermal stability but also facilitates its use in advanced chemical synthesis processes. Moreover, the pyridinyl moiety introduces aromaticity and electron-withdrawing effects, which further enhance the compound's versatility in chemical reactions.

One of the most promising applications of this compound lies in its potential as a precursor for the synthesis of advanced materials. Researchers have demonstrated that N-carbamates derived from such structures can serve as building blocks for creating high-performance polymers and coatings. These materials exhibit superior mechanical properties and resistance to environmental degradation, making them ideal for use in aerospace, automotive, and electronic industries.

In addition to its material science applications, 2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate has shown potential in pharmaceutical research. The trifluoromethyl group is known to improve the pharmacokinetic profiles of drug candidates by enhancing their bioavailability and reducing metabolic liabilities. This makes the compound a valuable tool in the development of novel therapeutic agents targeting various disease states.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of an intermediate carbamate ester, followed by selective fluorination to introduce the trifluoroethyl group. The final step involves coupling with the pyridinyl fragment to yield the desired product. This sequence highlights the importance of advanced synthetic techniques in achieving high yields and maintaining product purity.

Recent advancements in catalytic methodologies have further enhanced our ability to synthesize N-carbamates like this one on an industrial scale. The use of palladium-catalyzed cross-coupling reactions has enabled researchers to achieve unprecedented levels of efficiency and selectivity in these processes. Such innovations are expected to drive future research into similar compounds and expand their applicability across diverse fields.

In conclusion, CAS No. 1197750-00-7, or 2,2,2-Trifluoroethyl N-2-(Pyridin-2-yl)ethylcarbamate, represents a cutting-edge chemical entity with multifaceted applications across various industries. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of materials science and pharmaceutical development.